Cas no 121710-02-9 (6-O-p-Methoxycinnamoylcatalpol)
121710-02-9 structure
Product Name:6-O-p-Methoxycinnamoylcatalpol
CAS No:121710-02-9
MF:C25H30O12
MW:522.498508930206
CID:836750
PubChem ID:91895358
Update Time:2025-09-27
6-O-p-Methoxycinnamoylcatalpol Chemical and Physical Properties
Names and Identifiers
-
- 6-O-p-Methoxycinnamoylcatalpol
- (1aS,1bS,2S,5aR,6S,6aS)-2-(β-D-Glucopyranosyloxy)-1a-(hydroxymeth yl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6 -yl (2E)-3-(4-methoxyphenyl)acrylate
- FS-10238
- beta-D-Glucopyranoside, 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-[[3-(4-methoxyphenyl)-1-oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl, [1aS-(1aalpha,1bbeta,2beta,5abeta,6beta,6aalpha)]- (9CI)
- Oxireno[4,5]cyclopenta[1,2-c]pyran, -D-glucopyranoside deriv.
- CHEMBL4205122
- AKOS040761218
- [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-(4-methoxyphenyl)prop-2-enoate
- F93989
- 121710-02-9
-
- Inchi: 1S/C25H30O12/c1-32-13-5-2-12(3-6-13)4-7-16(28)35-21-14-8-9-33-23(17(14)25(11-27)22(21)37-25)36-24-20(31)19(30)18(29)15(10-26)34-24/h2-9,14-15,17-24,26-27,29-31H,10-11H2,1H3/b7-4+/t14-,15-,17-,18-,19+,20-,21+,22+,23+,24+,25-/m1/s1
- InChI Key: SYHPDMZDZYFZLU-WEWXOPRLSA-N
- SMILES: O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C/C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 522.17372639g/mol
- Monoisotopic Mass: 522.17372639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 37
- Rotatable Bond Count: 9
- Complexity: 872
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 177Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.5±0.1 g/cm3
- Boiling Point: 772.7±60.0 °C at 760 mmHg
- Flash Point: 261.4±26.4 °C
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
6-O-p-Methoxycinnamoylcatalpol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
6-O-p-Methoxycinnamoylcatalpol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O21480-5mg |
(1aS,1bS,2S,5aR,6S,6aS)-2-(β-D-Glucopyranosyloxy)-1a-(hydroxymeth yl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-6 -yl (2E)-3-(4-methoxyphenyl)acrylate |
121710-02-9 | 5mg |
¥5600.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3190-1 mg |
6-O-p-Methoxycinnamoylcatalpol |
121710-02-9 | 1mg |
¥2835.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3190-5mg |
6-O-p-Methoxycinnamoylcatalpol |
121710-02-9 | 5mg |
¥ 3940 | 2024-07-20 | ||
| TargetMol Chemicals | TN3190-5 mg |
6-O-p-Methoxycinnamoylcatalpol |
121710-02-9 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN3190-1 mL * 10 mM (in DMSO) |
6-O-p-Methoxycinnamoylcatalpol |
121710-02-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6010 | 2023-09-15 | |
| A2B Chem LLC | AA53769-5mg |
6-O-p-Methoxycinnamoylcatalpol |
121710-02-9 | 95% | 5mg |
$3080.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3190-1 ml * 10 mm |
6-O-p-Methoxycinnamoylcatalpol |
121710-02-9 | 1 ml * 10 mm |
¥ 6010 | 2024-07-20 |
6-O-p-Methoxycinnamoylcatalpol Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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